Ethyl 3-(5'-fluoro-2'-methoxyphenyl)propionate

• Molecular Formula: C12H15FO3
• Molecular Weight: 226.24 g/mol
• IUPAC Name: ethyl 3-(5-fluoro-2-methoxyphenyl)propanoate
• InChI: InChI=1S/C12H15FO3/c1-3-16-12(14)7-4-9-8-10(13)5-6-11(9)15-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: RQMJBEHLUOUKNK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=C(C=CC(=C1)F)OC

Description

Ethyl 3-(5'-fluoro-2'-methoxyphenyl)propionate is a useful research compound. Its molecular formula is C12H15FO3 and its molecular weight is 226.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl-3-(5′-fluoro-2′-methoxyphenyl)acrylate (6.0 g, 27 mmol) in ethanol (100%, 80 mL) under Ar was added Pd/C (10%, 250 mg) very carefully and the flask containing the mixture was evacuated and purged with H2 three time each. Then a H2 balloon was attached to the flask and charged with H2 and the reaction was allowed to go for 20 h at room temperature. Then the reaction mixture was filtered through a pad of silica eluted with mixed solvent of EtOAc and Hexane (1:1). The crude product that obtained by removal of the solvent in vacuo was purified by flash column chromatography (10% EtOAc in hexane, Rf=0.20) to give the product (5.8 g, 95%).